(E)-N-(2-(2-(furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[2-[(2E)-2-(furan-2-ylmethylidene)hydrazinyl]-2-oxoethyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H20N4O5S/c23-17(21-20-12-15-4-3-11-27-15)13-19-18(24)14-5-7-16(8-6-14)28(25,26)22-9-1-2-10-22/h3-8,11-12H,1-2,9-10,13H2,(H,19,24)(H,21,23)/b20-12+
• InChI Key: IYRHYIMZYMDDFI-UDWIEESQSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NCC(=O)NN=CC3=CC=CO3
• Isomeric SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NCC(=O)N/N=C/C3=CC=CO3
• Molecular Formula: C18H20N4O5S
• Molecular Weight: 404.4 g/mol

Description

(E)-N-(2-(2-(furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C18H20N4O5S and its molecular weight is 404.44. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(2-(2-(furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(2-(2-(furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Transformation into Heterocycles

Compounds bearing a furan-2-ylmethylene group are key intermediates in the synthesis of diverse heterocyclic compounds. Hashem et al. (2017) investigated the transformation of a 2(3H)-furanone derivative into oxazinone and pyrimidinone heterocycles, demonstrating the versatility of furan derivatives in heterocyclic chemistry (Hashem, Abou-Elmagd, El-ziaty, & Ramadan, 2017). This study highlights the role of furan-containing compounds in accessing a wide range of biologically relevant heterocyclic structures.

Utility in Novel Azole and Pyrimidine Derivatives

Farag et al. (2011) explored the reactivity of a compound similar in structural motif to (E)-N-(2-(2-(furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide, leading to the synthesis of new azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives incorporating a thiazolo(3,2-a)benzimidazole moiety (Farag, Dawood, Abdel‐Aziz, Hamdy, & Fakhr, 2011). These efforts underscore the compound's potential as a precursor in synthesizing pharmacologically active molecules.

Structural and Crystallographic Analysis

The structural and crystallographic analysis of benzamide derivatives, such as the work by Artheswari et al. (2019), provides insights into the conformational preferences and molecular packing of these compounds in the solid state. Such studies are crucial for understanding the physicochemical properties that influence their reactivity and biological activity (Artheswari, Maheshwaran, & Gautham, 2019).

Molecular Docking and In Vitro Screening

The synthesis and molecular docking studies conducted by Flefel et al. (2018) on novel pyridine and fused pyridine derivatives starting from a hydrazinyl-pyridine-carbonitrile compound suggest the potential of these molecules in binding to protein targets. These studies indicate the significance of the structural elements present in (E)-N-(2-(2-(furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide for medicinal chemistry applications (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).